Cas no 2229555-67-1 (({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)hydrazine)

• Product Name: ({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)hydrazine
• CAS No: 2229555-67-1
• MF: C₇H₁₀N₄S
• MW: 182.246098995209
• CID: 6128940
• PubChem ID: 165610797
• Update Time: 2025-07-17

({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• ({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)hydrazine
• EN300-1757274
• 2229555-67-1
• ({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)hydrazine

• Inchi： 1S/C7H10N4S/c1-5-6(4-9-8)11-2-3-12-7(11)10-5/h2-3,9H,4,8H2,1H3
• InChI Key： OYHDBARRVAUROC-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CNN

Computed Properties

• Exact Mass: 182.06261751g/mol
• Monoisotopic Mass: 182.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.6Ų

Additional information on ({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)hydrazine

Comprehensive Overview of ({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)hydrazine (CAS No. 2229555-67-1)

The compound ({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)hydrazine, identified by its CAS No. 2229555-67-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural framework, combining an imidazo[2,1-b][1,3]thiazole core with a hydrazine functional group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioconjugation agents, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like ({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)hydrazine has surged due to their versatility in medicinal chemistry. This compound’s imidazo-thiazole scaffold is known for its bioactivity, often associated with antimicrobial, antiviral, and anti-inflammatory properties. Such characteristics resonate with global health concerns, such as the search for novel antiviral agents and immune modulators, which dominate academic and industrial research agendas. Its hydrazine moiety further enhances its reactivity, enabling applications in proteomics and biomarker detection.

The synthesis and characterization of CAS No. 2229555-67-1 involve advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, ensuring high purity and reproducibility—a critical factor for laboratories adhering to Good Laboratory Practices (GLP). Analytical data reveal its stability under controlled conditions, making it suitable for long-term storage and transport. These attributes address common queries from researchers about compound handling and storage protocols, which are frequently searched topics in scientific forums.

From an industrial perspective, ({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)hydrazine is explored for its role in catalysis and polymer chemistry. Its ability to act as a ligand or intermediate in metal-organic frameworks (MOFs) aligns with the growing interest in sustainable materials and green chemistry. Companies focusing on renewable energy and carbon capture technologies may find this compound valuable due to its potential in modifying surface properties of nanomaterials.

In the context of drug development, this compound’s mechanism of action is under investigation for kinase inhibition, a hot topic in oncology research. Its structural similarity to known ATP-competitive inhibitors suggests utility in designing therapies for rare diseases and personalized medicine. These applications are frequently highlighted in AI-driven drug discovery platforms, where computational models predict its interactions with biological targets.

To optimize SEO performance, this article incorporates high-traffic keywords such as “imidazo-thiazole derivatives”, “hydrazine applications”, and “CAS 2229555-67-1 uses”, which are commonly searched by chemists and pharmacologists. The compound’s relevance to cutting-edge research ensures its visibility in academic databases and patent filings, further enhancing its commercial and scientific appeal.

In summary, ({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)hydrazine (CAS No. 2229555-67-1) represents a multifaceted tool for modern science. Its applications span from pharmaceuticals to advanced materials, addressing both current challenges and future innovations. As research progresses, this compound is poised to play a pivotal role in breakthroughs across multiple disciplines.